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Compound of Interest

Compound Name: Nostoxanthin

Cat. No.: B1256873 Get Quote

An In-depth Whitepaper for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the xanthophyll carotenoid,

nostoxanthin, from its initial discovery to its biosynthesis and methods of analysis. This

document is intended for researchers, scientists, and professionals in the field of drug

development who are interested in the potential applications of this natural pigment.

Discovery and Historical Context
Nostoxanthin is a yellow carotenoid pigment belonging to the xanthophyll group.[1][2] It is a

polyhydroxy derivative of β-carotene and is found in some prokaryotes, particularly certain

species of cyanobacteria and various bacteria.[1][2] Organisms known to produce

nostoxanthin include Nostoc commune, Erythrobacter longus, and several species of

Sphingomonas.[3] While the precise timeline of its initial discovery is not extensively

documented in the provided results, its identification is linked to the broader exploration of

carotenoids in microorganisms. The "golden age" of carotenoid structure elucidation was in the

1930s, a period marked by significant advancements in the separation and characterization of

these pigments.[4]

Carotenoids, including nostoxanthin, are synthesized by phototrophic organisms and some

non-phototrophic bacteria, fungi, and archaea.[5][6] The industrial demand for carotenoids has

seen a recent increase, leading to more intensive research into their production, particularly

from marine microorganisms.[5][6]
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Chemical and Physical Properties
Nostoxanthin is a tetraterpenoid with the chemical formula C40H56O4.[1][3] Its structure is

formally described as (2,3,2′,3′)-β,β-carotene-2,3,2′,3′-tetrol.[5][6][7] The presence of hydroxyl

groups in the ionone rings contributes to its more polar nature and higher antioxidant capacity

compared to its precursor, zeaxanthin.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative data for nostoxanthin, compiled from various

studies.
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Property Value
Source
Organism/Method

Reference

Molecular Weight 600.9 g/mol Computed [3]

600.5098 m/z ([M+]) LC-MS/MS [1][2]

601.4243 m/z

([M+H]+)
ESI-MS [5]

Antioxidant Activity

DPPH Radical

Scavenging

75.49 ± 0.3% (at 50

µg/mL)
DPPH Assay [1][2]

IC50 Value 30.97 µg/mL DPPH Assay [1][2]

Production Metrics

Fed-batch

Fermentation Yield
217.22 ± 9.60 mg L-1

Sphingomonas sp.

COS14-R2
[1][2]

Purity
~97% of total

carotenoids

Sphingomonas sp.

SG73
[5][6]

Optimal Production

Conditions

Temperature 35 °C
Sphingomonas sp.

COS14-R2
[1][2]

pH 7.5
Sphingomonas sp.

COS14-R2
[1][2]

Biosynthesis of Nostoxanthin
Nostoxanthin is synthesized from the precursor geranylgeranyl diphosphate (GGPP).[1][2]

The biosynthesis pathway involves a series of enzymatic steps, with β-carotene serving as a

key branch point.[8] The conversion of β-carotene to nostoxanthin involves four hydroxylation

steps mediated by two primary enzymes.[5][6]
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The key genes involved in the nostoxanthin biosynthesis pathway include crtB (phytoene

synthase), crtI (phytoene desaturase), crtY (lycopene beta-cyclase), crtZ (β-carotene

hydroxylase), and crtG (2,2′-β-hydroxylase).[1][2][9] The crtG gene is responsible for the

hydroxylation of the β-carotene rings to produce nostoxanthin.[9][10] Specifically, zeaxanthin,

a precursor to nostoxanthin, is hydroxylated twice, first to caloxanthin and then to

nostoxanthin.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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